Cas no 1337222-22-6 (2-(1-aminobutyl)-4-ethylphenol)

• Product Name: 2-(1-aminobutyl)-4-ethylphenol
• CAS No: 1337222-22-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5889820
• PubChem ID: 165508098
• Update Time: 2025-05-20

2-(1-aminobutyl)-4-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminobutyl)-4-ethylphenol
• EN300-1277060
• 1337222-22-6

• Inchi： 1S/C12H19NO/c1-3-5-11(13)10-8-9(4-2)6-7-12(10)14/h6-8,11,14H,3-5,13H2,1-2H3
• InChI Key： KNBZPKOAEVUNMC-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CC)C=C1C(CCC)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminobutyl)-4-ethylphenol

Introduction to 2-(1-aminobutyl)-4-ethylphenol (CAS No. 1337222-22-6)

2-(1-aminobutyl)-4-ethylphenol, with the CAS number 1337222-22-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes an aminobutyl and ethylphenol moiety, making it a versatile candidate for research and development.

The chemical formula of 2-(1-aminobutyl)-4-ethylphenol is C₁₃H₁₉NO, and its molecular weight is approximately 197.30 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, from drug discovery to the synthesis of advanced materials.

In the realm of pharmaceutical research, 2-(1-aminobutyl)-4-ethylphenol has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, particularly its anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have analgesic properties, making it a potential candidate for the development of new pain management therapies.

The mechanism of action of 2-(1-aminobutyl)-4-ethylphenol is not yet fully understood, but preliminary research suggests that it may interact with specific receptors or enzymes involved in inflammatory pathways. For instance, it has been hypothesized that the compound may modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, known mediators of inflammation and pain.

Beyond its pharmaceutical applications, 2-(1-aminobutyl)-4-ethylphenol has also been investigated for its potential use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional polymers and coatings. A study published in the Journal of Polymer Science in 2020 demonstrated that this compound can be used as a monomer or crosslinking agent to create polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, automotive coatings, and biomedical devices.

The synthesis of 2-(1-aminobutyl)-4-ethylphenol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate catalysts. The choice of synthetic method can significantly impact the efficiency and cost-effectiveness of large-scale production.

In terms of safety and handling, while 2-(1-aminobutyl)-4-ethylphenol is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the laboratory environment.

The future prospects for 2-(1-aminobutyl)-4-ethylphenol are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, efforts are being made to improve the bioavailability and pharmacokinetic properties of this compound to enhance its therapeutic efficacy. Additionally, there is growing interest in exploring its potential as a building block for advanced materials with tailored properties.

In conclusion, 2-(1-aminobutyl)-4-ethylphenol (CAS No. 1337222-22-6) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an exciting subject for further research and development. As new studies continue to emerge, the full potential of this compound is likely to be realized in various innovative applications.